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Compound of Interest

Compound Name: Dimethyl 2-bromopentanedioate

CAS No.: 760-94-1

Cat. No.: B1266606

Get Quote

Dimethyl 2-bromopentanedioate (CAS No. 760-94-1) is a halogenated diester that serves as

a critical building block in advanced organic synthesis.[1] Its structure, featuring a bromine

atom at the alpha-position to one of two methyl ester groups on a five-carbon backbone,

provides a unique combination of reactive sites.[2] This strategic arrangement of functional

groups makes it an invaluable precursor for constructing complex molecular architectures,

particularly nitrogen-containing heterocycles which are core structures in many

pharmaceuticals.[1] Its utility extends from the synthesis of blockbuster drugs to the

development of novel materials, making a thorough understanding of its properties and

reactivity essential for innovation in chemistry and medicine.[1][3]

Physicochemical and Structural Properties
The physical and chemical characteristics of Dimethyl 2-bromopentanedioate dictate its

handling, storage, and behavior in reactions. It is typically a light yellow, relatively dense liquid.

The key properties are summarized below.
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Property Value Source

CAS Number 760-94-1 [1]

Molecular Formula C₇H₁₁BrO₄ [4]

Molecular Weight 239.06 g/mol [1][4]

Appearance Light yellow liquid

Density 1.452 g/cm³

Flash Point 99.1°C

SMILES String BrC(C(OC)=O)CCC(OC)=O [4]

InChI Key
MUPSZQADJPIQMZ-

UHFFFAOYSA-N
[4]

Synthesis and Purification: A Tale of Selectivity
The primary route to Dimethyl 2-bromopentanedioate is the α-bromination of its precursor,

dimethyl pentanedioate (also known as dimethyl glutarate).[1] The core challenge in this

synthesis is achieving high selectivity for the desired mono-brominated product while

minimizing over-bromination (e.g., dimethyl 2,4-dibromopentanedioate).[1]

Key Synthetic Methodologies
A. Radical-Mediated Bromination with N-Bromosuccinimide (NBS)

This is a common and effective method that leverages a radical chain reaction. The use of N-

Bromosuccinimide (NBS) is advantageous as it provides a low, steady concentration of

bromine radicals, which enhances selectivity for the alpha-position, and is safer to handle than

elemental bromine.[3]

Causality: The reaction is initiated by a radical initiator like azobisisobutyronitrile (AIBN),

which decomposes upon heating. The resulting radical abstracts a bromine atom from NBS

to generate a bromine radical (Br•). This bromine radical then selectively abstracts a

hydrogen atom from the α-carbon of dimethyl pentanedioate, which is activated by the
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adjacent ester group. The resulting carbon radical reacts with another molecule of NBS to

yield the product and a new bromine radical, propagating the chain.[1]

Initiation

Propagation

AIBN 2 R•Δ (Heat)
Br•

+ NBS → R-Br

Substrate•

+ Substrate → HBr

Dimethyl
Pentanedioate

Dimethyl 2-bromo
pentanedioate

+ NBS → Succinimide•

→ Br• (propagates)

Key Transformations

Dimethyl 2-bromopentanedioate C-Br Bond (Electrophilic α-Carbon) Ester Groups

Nucleophilic Substitution (SN2)
(e.g., Amines, Alkoxides)

Elimination (E2)
(Forms Unsaturated Diesters)

C-C Bond Formation
(e.g., Reformatsky, Cross-Coupling)

Ester Modification
(e.g., Hydrolysis, Reduction)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. Dimethyl 2-bromopentanedioate AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Introduction: The Strategic Importance of Dimethyl 2-
bromopentanedioate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266606/docs#introduction-the-strategic-importance-
of-dimethyl-2-bromopentanedioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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